Cas no 2228308-76-5 (3-{5-chlorothieno3,2-bpyridin-2-yl}propanenitrile)

• Product Name: 3-{5-chlorothieno3,2-bpyridin-2-yl}propanenitrile
• CAS No: 2228308-76-5
• MF: C₁₀H₇ClN₂S
• MW: 222.693979501724
• CID: 6313875
• PubChem ID: 165797974
• Update Time: 2025-05-20

3-{5-chlorothieno3,2-bpyridin-2-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{5-chlorothieno3,2-bpyridin-2-yl}propanenitrile
• EN300-1994519
• 2228308-76-5
• 3-{5-chlorothieno[3,2-b]pyridin-2-yl}propanenitrile

• Inchi： 1S/C10H7ClN2S/c11-10-4-3-9-8(13-10)6-7(14-9)2-1-5-12/h3-4,6H,1-2H2
• InChI Key： VMLAYDUUQGOQSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(CCC#N)S2)N=1

Computed Properties

• Exact Mass: 222.0018471g/mol
• Monoisotopic Mass: 222.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-{5-chlorothieno3,2-bpyridin-2-yl}propanenitrile

3-{5-Chlorothieno[3,2-b]pyridin-2-yl}Propanenitrile: A Comprehensive Overview

3-{5-Chlorothieno[3,2-b]pyridin-2-yl}propanenitrile (CAS No. 2228308-76-5) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and structural versatility. The molecule incorporates a thienopyridine ring system, which is a fused bicyclic structure consisting of a thiophene and a pyridine moiety. The presence of a chlorine substituent at the 5-position of the thienopyridine ring introduces additional electronic effects, enhancing its reactivity and making it suitable for diverse chemical transformations.

The synthesis of 3-{5-chlorothieno[3,2-b]pyridin-2-yl}propanenitrile involves a multi-step process that typically begins with the preparation of the thienopyridine core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate reaction times while maintaining product quality. The introduction of the nitrile group at the 3-position of the thienopyridine ring is often achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions optimized for this transformation.

One of the most intriguing aspects of this compound is its electronic properties, which make it an attractive candidate for applications in materials science. The thienopyridine moiety is known to exhibit strong absorption in the visible region of the electromagnetic spectrum, making it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating 3-{5-chlorothieno[3,2-b]pyridin-2-yl}propanenitrile into polymer blends can significantly enhance their charge transport properties. This finding has opened new avenues for its use in flexible electronics and advanced display technologies.

In addition to its electronic applications, 3-{5-chlorothieno[3,2-b]pyridin-2-yl}propanenitrile has shown promise in the field of medicinal chemistry. The compound's ability to modulate cellular signaling pathways has been explored in preclinical studies targeting various disease states. For example, researchers have reported that this compound exhibits selective inhibition against certain kinases involved in cancer progression. Furthermore, its nitrile group can serve as a bioisosteric replacement for other functional groups, allowing for further chemical modifications to optimize pharmacokinetic properties.

The environmental impact of 3-{5-chlorothieno[3,2-b]pyridin-2-yl}propanenitrile has also been a topic of recent research interest. Studies conducted under controlled laboratory conditions have revealed that this compound undergoes rapid degradation under aerobic conditions, suggesting that it may not persist in the environment for extended periods. However, further investigations are required to fully understand its ecological footprint and ensure sustainable practices during its production and application.

In conclusion, 3-{5-chlorothieno[3,2-b]pyridin-2-yl}propanenitrile (CAS No. 2228308-76-5) represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in organic synthesis, materials science, and medicinal chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.